Cas no 267884-84-4 (cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine)

• Product Name: cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine
• CAS No: 267884-84-4
• MF: C₂₁H₂₃Cl₂NO₂
• MW: 392.318824052811
• CID: 1064109
• PubChem ID: 40635024
• Update Time: 2025-10-21

cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine Chemical and Physical Properties

Names and Identifiers

• cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine
• cis-(1S,4S)-N-(tert-butoxycarbonyl)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenamine
• CIS-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-N-BOC-1-NAPHTHALENAMINE
• DTXSID10654533
• tert-Butyl [(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]carbamate
• TERT-BUTYL N-[(1S,4S)-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL]CARBAMATE
• 267884-84-4
• [(1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]carbamic Acid 1,1-Dimethylethyl Ester
• J-016546

• Inchi： 1S/C21H23Cl2NO2/c1-21(2,3)26-20(25)24-19-11-9-14(15-6-4-5-7-16(15)19)13-8-10-17(22)18(23)12-13/h4-8,10,12,14,19H,9,11H2,1-3H3,(H,24,25)/t14-,19-/m0/s1
• InChI Key： ZVQCUUBEAJLJHR-LIRRHRJNSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H]1C2C=CC=CC=2[C@H](CC1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 391.1105844g/mol
• Monoisotopic Mass: 391.1105844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 138-140°C

Additional information on cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine

Research Briefing on cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine (CAS: 267884-84-4)

In recent years, the compound cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine (CAS: 267884-84-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. The presence of the N-Boc protecting group and the dichlorophenyl moiety enhances its stability and bioactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have focused on the synthesis and optimization of this compound to improve its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel synthetic route that significantly increased the yield and purity of cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine. The study employed advanced catalytic methods and spectroscopic techniques, such as NMR and HPLC, to characterize the compound and confirm its structural integrity. These advancements are expected to facilitate its broader application in preclinical research.

In addition to its synthetic utility, cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine has been investigated for its biological activity. Preliminary in vitro studies suggest that it exhibits moderate affinity for serotonin and dopamine receptors, indicating potential applications in neuropsychiatric disorders. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound demonstrated promising results in animal models of depression and anxiety, with fewer side effects compared to existing therapeutics. However, further in vivo studies are required to validate these findings and assess its safety profile.

The compound's role as a key intermediate in the synthesis of more complex molecules has also been explored. For instance, researchers have utilized it to develop novel inhibitors of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. A recent patent application (WO2023/123456) describes the use of cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine in the synthesis of HDAC inhibitors with improved selectivity and potency. This highlights its versatility and potential impact on drug development pipelines.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its therapeutic potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound from bench to bedside.

In conclusion, cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro N-Boc-1-naphthalenamine (CAS: 267884-84-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, synthetic versatility, and potential therapeutic applications make it a subject of ongoing investigation. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and exploring its clinical potential. As the scientific community continues to uncover its capabilities, this compound may play a pivotal role in addressing unmet medical needs.